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An In-Depth Technical Guide to 4-(Boc-amino)-1-butanol: Structure, Reactivity, and

Applications

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 4-(tert-butoxycarbonyl-amino)-1-

butanol, a critical bifunctional building block in modern organic synthesis. Tailored for

researchers, scientists, and professionals in drug development, this document delves into the

molecule's structural characteristics, the nuanced reactivity of its functional groups, and its

practical applications, supported by established protocols and safety considerations.

Introduction: The Strategic Importance of a
Bifunctional Linker
4-(Boc-amino)-1-butanol, also known as tert-butyl N-(4-hydroxybutyl)carbamate, is a

specialized chemical compound valued for its unique molecular architecture.[1] It features a

primary amine protected by a tert-butoxycarbonyl (Boc) group and a terminal primary hydroxyl

group, connected by a flexible four-carbon alkyl chain.[1][2] This strategic arrangement makes

it an exceptionally useful intermediate, allowing for selective chemical transformations at either

end of the molecule.[2]

The power of 4-(Boc-amino)-1-butanol lies in this orthogonality. The hydroxyl group can be

modified through various reactions while the nitrogen atom remains shielded.[1][2]
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Subsequently, the Boc group can be removed under mild acidic conditions to liberate the amine

for further functionalization.[1][3] This controlled, sequential reactivity is invaluable in the multi-

step synthesis of complex pharmaceuticals, polymers for drug delivery, and other advanced

materials.[1][2]

Molecular Structure and Physicochemical
Properties
The utility of any chemical reagent begins with a thorough understanding of its structure and

physical characteristics.

Chemical Structure
The structure of 4-(Boc-amino)-1-butanol combines a robust protecting group with a reactive

functional handle. Its IUPAC name is tert-butyl N-(4-hydroxybutyl)carbamate, and its linear

formula is (CH₃)₃CO₂CNH(CH₂)₄OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(Boc-amino)-1-butanol structure and functional
groups]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019697#4-boc-amino-1-butanol-structure-and-
functional-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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